Cas no 351357-40-9 (8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-amine)

• Product Name: 8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-amine
• CAS No: 351357-40-9
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 3074216
• PubChem ID: 865234
• Update Time: 2025-04-21

8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-amine
• BAS 02538271
• 351357-40-9
• Oprea1_551429
• Oprea1_645018
• 8-methyl-2H-pyrazolo[3,4-b]quinolin-3-amine
• 8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine
• AKOS000300430
• Z57674515

• MDL： MFCD02231997
• Inchi： 1S/C11H10N4/c1-6-3-2-4-7-5-8-10(12)14-15-11(8)13-9(6)7/h2-5H,1H3,(H3,12,13,14,15)
• InChI Key： PCLGAUSAWJASGN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(N)NN=2)C=C2C=CC=C(C)C=12

Computed Properties

• Exact Mass: 198.090546336Da
• Monoisotopic Mass: 198.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

8-Methyl-1H-pyrazolo[3,4-b]quinolin-3-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT